(R)-isoindoline-1-carboxylic acid hydrochloride

• IUPAC Name: (1R)-2,3-dihydro-1H-isoindole-1-carboxylic acid;hydrochloride
• InChI: InChI=1S/C9H9NO2.ClH/c11-9(12)8-7-4-2-1-3-6(7)5-10-8;/h1-4,8,10H,5H2,(H,11,12);1H/t8-;/m1./s1
• InChI Key: KPMLOVZNYPOQII-DDWIOCJRSA-N
• Canonical SMILES: C1C2=CC=CC=C2C(N1)C(=O)O.Cl
• Isomeric SMILES: C1C2=CC=CC=C2[C@@H](N1)C(=O)O.Cl
• Molecular Formula: C9H10ClNO2
• Molecular Weight: 199.63 g/mol
• CAS No.: 1965314-61-7

Description

Isoindoline is a heterocyclic organic compound that is a structural isomer of indoline. The term “isoindoline” usually refers to the parent compound, although it can also be used to describe the isoindoline structural motif. The hydrochloride form of a compound often refers to the hydrochloride salt, which is formed by the reaction of the parent compound with hydrochloric acid.

Synthesis Analysis

The synthesis of similar compounds often involves complex organic reactions. For example, the synthesis of levobupivacaine hydrochloride involves starting with readily available materials, utilizing a chiral separation process, and then conducting substitution and salting reactions.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions involving a compound can be complex and depend on the specific structure and functional groups of the compound. For example, hydrochloric acid, a strong acid, can react with various substances.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various analytical techniques. These properties include solubility, melting point, boiling point, and others.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. For example, methylphenidate acts as a norepinephrine and dopamine reuptake inhibitor.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. For example, hydrochloric acid is corrosive and can cause severe damage if it comes into contact with the skin or eyes.

Future Directions

The future directions in the study of a compound often depend on its potential applications. For example, JAK2 inhibitors are being studied for their potential in treating myeloproliferative neoplasms.